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Compound of Interest

Compound Name: Socketol

CAS No.: 81340-57-0

Cat. No.: B1214978

Get Quote

Technical Support Center: Socketol Alveolar
Socket Retention
This technical support center provides researchers, scientists, and drug development

professionals with guidance on troubleshooting and improving the retention of Socketol in the

alveolar socket during experimental applications.

Frequently Asked Questions (FAQs)
Q1: What is Socketol and what are its active components?

Socketol is a paste designed for the treatment of post-extraction wounds, specifically for

managing dry socket (alveolar osteitis). Its formulation provides analgesic and antiseptic effects

to alleviate pain and prevent infection. The active ingredients are lidocaine hydrochloride

monohydrate, phenoxyethanol, thymol, and Peru balsam.[1][2]

Q2: What is the intended mechanism of action of Socketol in the alveolar socket?
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Socketol is designed to adhere to the moist environment of the tooth socket.[3] It contains

lidocaine hydrochloride for pain relief, while phenoxyethanol and thymol provide antiseptic

properties.[3][4][5] Peru balsam is included for its antibacterial effects and to promote

granulation tissue formation, which can aid in wound healing.[3][6] The paste acts as a physical

barrier, protecting the exposed bone and nerve endings from stimuli.

Q3: What are the known properties of Socketol's paste base?

The paste base of Socketol is formulated to adhere effectively within the moist environment of

the alveolar socket.[3] It is designed to be slowly and completely resorbed.[7][8]

Q4: How long is Socketol expected to be retained in the alveolar socket under normal

conditions?

The product information indicates that Socketol is slowly absorbed. One source suggests it is

absorbed in approximately 5-6 days.[9] However, retention can be influenced by various

patient-specific and procedural factors.

Q5: What factors can negatively influence the retention of Socketol?

Several factors can impact the retention of any intra-alveolar dressing, including:

Excessive bleeding or saliva flow: This can dilute the paste and hinder its adherence to the

socket walls.

Disruption of the blood clot: Premature loss or disintegration of the initial blood clot can

create a less stable base for the paste.[8]

Patient activities: Actions such as vigorous rinsing, smoking, or drinking through a straw can

create negative pressure and dislodge the dressing.

Surgical trauma: Excessive trauma to the surrounding tissues during extraction can affect the

socket's anatomy and the stability of the dressing.[10]

Poor oral hygiene: Bacterial contamination can lead to inflammation and enzymatic

degradation of the dressing.[11]
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Issue Encountered Potential Cause
Suggested
Troubleshooting Steps

Socketol paste appears to be

washing out prematurely

(within 24-48 hours).

- Inadequate initial placement-

Excessive post-operative

bleeding or salivary flow-

Patient non-compliance with

post-operative instructions

- Ensure the socket is

thoroughly debrided and gently

dried before application to

optimize initial adhesion.-

Advise the patient to avoid

vigorous rinsing, spitting, or

smoking for at least 24 hours

post-application.- Consider the

use of a suture to help retain a

gauze strip carrier for the

Socketol paste, especially in

shallow sockets.[12]

Difficulty in applying the

Socketol paste into the socket.

- Inappropriate cannula size-

Viscosity of the paste at room

temperature

- Ensure the provided

application cannula is securely

attached to the syringe.[2]- If

the paste is too viscous, gently

warm the syringe in hand for a

few minutes before application.

Inconsistent results in

experimental studies

evaluating Socketol's efficacy.

- Variable retention times

between subjects- Inconsistent

placement technique

- Standardize the application

protocol across all subjects,

including the amount of paste

used (filling the socket

approximately halfway).[2]-

Implement a method to visually

assess and score the retention

of the paste at follow-up

appointments.

Observed inflammatory

response in surrounding

tissues.

- Allergic reaction to one of the

components (e.g., Peru

balsam)- Pre-existing infection

- Review patient history for

known allergies to fragrances,

cinnamon, or local anesthetics.

[3][13]- Ensure the socket is

thoroughly irrigated and

debrided to remove any
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infectious material before

applying Socketol.[14]

Quantitative Data Summary
Parameter Value Source

Lidocaine Hydrochloride

Monohydrate in Socketol

Paste

150 mg per 1 g of paste [1][2]

Phenoxyethanol in Socketol

Paste
100 mg per 1 g of paste [1][2]

Thymol in Socketol Paste 5 mg per 1 g of paste [1][2]

Peru Balsam in Socketol Paste 30 mg per 1 g of paste [1][2]

Recommended Fill Volume of

Alveolar Socket
Approximately half-filled [2]

Approximate Absorption Time 5-6 days [9]

Experimental Protocols
Protocol 1: In Vitro Evaluation of Socketol Adhesion and
Cohesion
Objective: To assess the adhesive and cohesive properties of Socketol in a simulated oral

environment.

Methodology:

Substrate Preparation: Prepare standardized bovine bone blocks with simulated alveolar

sockets of uniform dimensions.

Socketol Application: Apply a standardized amount of Socketol paste into each simulated

socket.

Adhesion Testing:
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Submerge the bone blocks in artificial saliva at 37°C in a shaking water bath to simulate

oral fluid dynamics.

At predetermined time points (e.g., 1, 4, 8, 12, 24, 48 hours), remove the blocks and

measure the remaining amount of Socketol gravimetrically.

Cohesion Testing:

Apply a standardized amount of Socketol to a flat bone surface.

Perform a pull-off test using a tensiometer to measure the force required to break the

cohesive bond within the paste at various time points after immersion in artificial saliva.

Data Analysis: Compare the weight loss over time and the cohesive strength to evaluate the

paste's retention characteristics.

Protocol 2: In Vivo Assessment of Socketol Retention in
a Preclinical Model
Objective: To evaluate the retention of Socketol in an in vivo animal model.

Methodology:

Animal Model: Utilize a suitable animal model, such as beagle dogs, which have a dental

arcade that allows for extraction and subsequent evaluation.[15][16]

Surgical Procedure:

Under general anesthesia, perform extractions of selected teeth (e.g., premolars).

Create standardized, non-critical size defects to ensure consistent socket morphology.

Socketol Application:

In the test group, apply a measured amount of Socketol to the extraction sockets.

The control group sockets can be left to heal naturally or treated with a placebo paste.
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Retention Assessment:

At specified time points (e.g., 1, 3, 5, 7 days) post-application, perform clinical

assessments.

Visually score the percentage of the socket still filled with the paste.

Alternatively, incorporate a radiopaque marker into the Socketol formulation to allow for

radiographic assessment of retention over time.

Histological Analysis: At the end of the study period, collect tissue samples for histological

analysis to evaluate tissue response to the Socketol paste.

Data Analysis: Statistically compare the retention scores or radiographic measurements

between different time points and with the control group.

Visualizations
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Protocol 1: In Vitro Evaluation Protocol 2: In Vivo Assessment

Prepare Simulated Sockets

Apply Standardized Amount of Socketol

Adhesion Test in Artificial Saliva Cohesion Test (Pull-off)

Analyze Weight Loss and Cohesive Strength

Select Animal Model (e.g., Beagle Dog)

Perform Tooth Extractions

Apply Socketol to Test Group Sockets

Assess Retention (Visual/Radiographic) Histological Analysis of Tissue Response

Statistically Analyze Retention Data

Click to download full resolution via product page

Caption: Experimental workflow for evaluating Socketol retention.
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Factors Influencing Socketol Retention

Socketol Retention

Good Oral Hygiene
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Stable Blood Clot
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Excessive Bleeding/Saliva
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Traumatic Extraction
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Click to download full resolution via product page

Caption: Factors influencing the retention of Socketol in the alveolar socket.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. eliveragroup.com [eliveragroup.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1214978/docs?utm_src=pdf-body-img#how-to-improve-the-retention-of-socketol-in-the-alveolar-socket
https://www.benchchem.com/product/b1214978/docs?utm_src=pdf-body#how-to-improve-the-retention-of-socketol-in-the-alveolar-socket
https://www.benchchem.com/product/b1214978?utm_src=pdf-custom-synthesis#bc-rfq
https://eliveragroup.com/products/socketol-paste-wound-after-tooth-extraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. scielo.edu.uy [scielo.edu.uy]

3. legeartis.de [legeartis.de]

4. caringsunshine.com [caringsunshine.com]

5. boerlind.com [boerlind.com]

6. drugs.com [drugs.com]

7. legeartis.de [legeartis.de]

8. Supplies [henryschein-dental.de]

9. ClinicalTrials.gov [clinicaltrials.gov]

10. ijrrjournal.com [ijrrjournal.com]

11. Hyaluronic Acid-Based Medical Device for Treatment of Alveolar Osteitis—Clinical Study
- PMC [pmc.ncbi.nlm.nih.gov]

12. unicarebiomedical.com [unicarebiomedical.com]

13. taylorandfrancis.com [taylorandfrancis.com]

14. Clinical management of alveolar osteitis. A systematic review - PMC
[pmc.ncbi.nlm.nih.gov]

15. In vivo experimental study comparing alveolar ridge preservation versus guided bone
regeneration after unassisted socket healing at intact and damaged sites in narrow alveolar
ridges - PubMed [pubmed.ncbi.nlm.nih.gov]

16. yonsei.elsevierpure.com [yonsei.elsevierpure.com]

To cite this document: BenchChem. [How to improve the retention of Socketol in the alveolar
socket]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214978/docs#how-to-improve-the-retention-of-
socketol-in-the-alveolar-socket]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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